4-[({1-[(3-Isopropyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-naphthyl}oxy)methyl]benzoic acid

• Molecular Formula: C25H21NO5S
• Molecular Weight: 447.5 g/mol
• IUPAC Name: 4-[[1-[(E)-(2,4-dioxo-3-propan-2-yl-1,3-thiazolidin-5-ylidene)methyl]naphthalen-2-yl]oxymethyl]benzoic acid
• InChI: InChI=1S/C25H21NO5S/c1-15(2)26-23(27)22(32-25(26)30)13-20-19-6-4-3-5-17(19)11-12-21(20)31-14-16-7-9-18(10-8-16)24(28)29/h3-13,15H,14H2,1-2H3,(H,28,29)/b22-13+
• InChI Key: WDSQQEISQQKQJS-LPYMAVHISA-N
• Isomeric SMILES: CC(C)N1C(=O)/C(=C\C2=C(C=CC3=CC=CC=C32)OCC4=CC=C(C=C4)C(=O)O)/SC1=O
• SMILES: CC(C)N1C(=O)C(=CC2=C(C=CC3=CC=CC=C32)OCC4=CC=C(C=C4)C(=O)O)SC1=O

Description

4-[({1-[(3-Isopropyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-naphthyl}oxy)methyl]benzoic acid, also known as TZB, is a synthetic compound that has been extensively studied for its potential use in scientific research. It is a member of the thiazolidinedione family of compounds, which have been shown to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic effects. In

Mechanism of Action

The mechanism of action of 4-[({1-[(3-Isopropyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-naphthyl}oxy)methyl]benzoic acid is not fully understood, but it is believed to involve the activation of peroxisome proliferator-activated receptor gamma (PPARγ). PPARγ is a nuclear receptor that plays a key role in the regulation of glucose and lipid metabolism, as well as inflammation. Activation of PPARγ by 4-[({1-[(3-Isopropyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-naphthyl}oxy)methyl]benzoic acid leads to the upregulation of genes involved in glucose uptake and lipid metabolism, as well as the downregulation of genes involved in inflammation.
Biochemical and Physiological Effects
4-[({1-[(3-Isopropyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-naphthyl}oxy)methyl]benzoic acid has a number of biochemical and physiological effects. It has been shown to improve insulin sensitivity and glucose uptake in cells, which may make it a promising candidate for the treatment of diabetes. It also has anti-inflammatory effects, which make it a potential treatment for inflammatory diseases. Additionally, 4-[({1-[(3-Isopropyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-naphthyl}oxy)methyl]benzoic acid has been shown to have anti-cancer effects, particularly against breast cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[({1-[(3-Isopropyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-naphthyl}oxy)methyl]benzoic acid in lab experiments is that it has been extensively studied and its mechanism of action is relatively well understood. This makes it a useful tool for investigating the role of PPARγ in various biological processes. However, one limitation of using 4-[({1-[(3-Isopropyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-naphthyl}oxy)methyl]benzoic acid is that it is a synthetic compound, which may limit its relevance to natural biological systems.

Future Directions

There are a number of future directions for research on 4-[({1-[(3-Isopropyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-naphthyl}oxy)methyl]benzoic acid. One area of interest is the development of 4-[({1-[(3-Isopropyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-naphthyl}oxy)methyl]benzoic acid derivatives with improved pharmacological properties, such as increased potency or selectivity for specific PPARγ isoforms. Another area of interest is the investigation of the potential use of 4-[({1-[(3-Isopropyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-naphthyl}oxy)methyl]benzoic acid in the treatment of other diseases, such as obesity or neurodegenerative disorders. Additionally, further research is needed to fully understand the mechanism of action of 4-[({1-[(3-Isopropyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-naphthyl}oxy)methyl]benzoic acid and its potential interactions with other biological pathways.

Synthesis Methods

The synthesis of 4-[({1-[(3-Isopropyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-naphthyl}oxy)methyl]benzoic acid involves several steps. First, 2-naphthol is reacted with 4-chlorobenzoyl chloride to form 4-(2-naphthoxy)benzoic acid. This intermediate is then reacted with thionyl chloride and ammonium thiocyanate to form the thiazolidinone ring. The resulting compound is then reacted with isopropylmagnesium chloride to form the final product, 4-[({1-[(3-Isopropyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-naphthyl}oxy)methyl]benzoic acid.

Scientific Research Applications

4-[({1-[(3-Isopropyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-naphthyl}oxy)methyl]benzoic acid has been extensively studied for its potential use in scientific research. It has been shown to have anti-inflammatory effects, which make it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. It has also been shown to have anti-cancer effects, particularly against breast cancer cells. Additionally, 4-[({1-[(3-Isopropyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-naphthyl}oxy)methyl]benzoic acid has been studied for its potential use in the treatment of diabetes, as it has been shown to improve insulin sensitivity and glucose uptake in cells.